
High-Purity Rescalure for Research: Application
Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1610670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rescalure, a synthetically produced pheromone identical to the sex pheromone of the female

California red scale (Aonidiella aurantii), serves as a critical tool in pest management through

mating disruption.[1] Comprised of a mixture of the (3S, 6R) and (3S, 6S) stereoisomers of 3-

methyl-6-isopropenyl-9-decen-1-yl acetate, its application in fundamental and applied research

is expanding.[1] This document provides an overview of commercially available Rescalure, its

physicochemical properties, and detailed protocols for its analysis and potential use in a

research setting. While direct commercial sources of high-purity Rescalure specifically

marketed for research are not readily identifiable, technical-grade material is available from

agricultural suppliers. Researchers may need to perform purification depending on the

experimental requirements.

Commercial Availability and Purity
High-purity Rescalure for laboratory research is not widely listed by major chemical suppliers.

The primary commercial sources are manufacturers of agricultural pest control products.

Table 1: Commercial Suppliers and Products
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Manufacturer/Supp
lier

Product Examples Typical Purity Notes

Trece Inc.

Cidtrak®,

Checkmate® CRS,

Saturel® CRS

>75% (minimum

active substance)

Primarily formulated

for agricultural use in

vapor-releasing

dispensers.

Suterra LLC CheckMate® CRS Technical Grade
Focus on agricultural

applications.

Note: Researchers should contact these suppliers to inquire about the availability of

unformulated, technical-grade Rescalure and to obtain a certificate of analysis for detailed

purity information.

Table 2: Physicochemical Properties of Rescalure

Property Value Source

Molecular Formula C₁₆H₂₈O₂ [2]

Molecular Weight 252.39 g/mol [2]

Appearance
Greenish-yellow colored oily

liquid with an aromatic odor

Solubility in Water 0.2 mg/L at 20°C [3]

Solubility in Organic Solvents
250,000 mg/L in Hexane at

20°C
[3]

Flash Point 131°C

Auto-ignition Temperature 250°C

Application Notes
The primary research application of Rescalure is in the field of chemical ecology, specifically in

studying insect behavior and developing sustainable pest control strategies. Its mode of action

is the disruption of mating behavior in the California red scale.[1]
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Potential Research Applications:

Behavioral Assays: High-purity Rescalure can be used in olfactometer and wind tunnel

experiments to study the behavioral responses of male California red scale and other insects

to varying concentrations and isomeric ratios of the pheromone.

Electrophysiology: Electroantennography (EAG) and single-sensillum recording (SSR) can

be employed to investigate the sensitivity and specificity of insect olfactory receptor neurons

to Rescalure and its individual isomers.

Mechanism of Action Studies: Research can be conducted to elucidate the downstream

signaling pathways activated upon pheromone binding to its receptor in the insect antenna.

Development of Novel Pest Control Strategies: Investigating the synergy or antagonism of

Rescalure with other semiochemicals or insecticides.

Analytical Standard: High-purity Rescalure can serve as a reference standard for the

quantification of pheromone release from commercial dispensers and for residue analysis in

environmental samples.

Experimental Protocols
Protocol 1: Quantification and Diastereomeric Ratio
Analysis of Rescalure by Gas Chromatography (GC)
This protocol is adapted from an enforcement analytical method for technical-grade Rescalure.

Objective: To determine the concentration and the ratio of (3S, 6R) and (3S, 6S) diastereomers

of Rescalure in a sample.

Materials:

Rescalure sample

Acetone (HPLC Grade)

Internal standard (e.g., hexadecane)
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Volumetric flasks

Gas Chromatograph with Flame Ionization Detector (GC-FID)

Analytical balance

Sonicator

Procedure:

Standard Preparation:

Accurately weigh approximately 25 mg of Rescalure reference standard into a 25 mL

volumetric flask.

Dissolve and dilute to volume with acetone.

If using an internal standard, add it to the standard solution at a known concentration (e.g.,

1 mg/mL).

Sample Preparation:

Accurately weigh an appropriate amount of the technical-grade Rescalure product into a

suitable container.

Add a known volume of acetone to dissolve the sample. The solution may be diluted as

needed to fall within the calibration range.

If using an internal standard, add it to the sample solution at the same concentration as in

the standard solution.

Sonicate the sample solution to ensure complete dissolution.

GC Operating Conditions (Example):

Instrument: Agilent 5890 GC-FID or equivalent
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Column: A suitable capillary column for pheromone analysis (e.g., a non-polar or mid-polar

column)

Injector Temperature: 250°C

Detector Temperature: 300°C

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute

Ramp: 10°C/minute to 250°C

Hold at 250°C for 5 minutes

Carrier Gas: Helium

Injection Volume: 1 µL

Analysis:

Inject the standard and sample solutions into the GC.

Identify the peaks corresponding to the Rescalure diastereomers and the internal

standard based on their retention times.

Integrate the peak areas.

Calculations:

Calculate the concentration of Rescalure in the sample using the response factor from the

standard.

Determine the diastereomeric ratio by dividing the peak area of one isomer by the sum of

the peak areas of both isomers and multiplying by 100.

Signaling Pathway and Workflow Diagrams
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As Rescalure's primary known function is as an external chemical signal (pheromone) leading

to a behavioral response in insects, a detailed intracellular signaling pathway is not the most

relevant visualization. Instead, a workflow for its analysis and a logical diagram of its mode of

action are more appropriate.
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Caption: Workflow for the quantitative and isomeric analysis of Rescalure.
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Caption: Logical diagram of Rescalure's mode of action in mating disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1610670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

